Cas no 89963-32-6 (Benzopyrene, butoxy-)

• Product Name: Benzopyrene, butoxy-
• CAS No: 89963-32-6
• MF: C₂₄H₂₀O
• MW: 324.415006637573
• CID: 584706
• PubChem ID: 71327014
• Update Time: 2025-04-19

Benzopyrene, butoxy- Chemical and Physical Properties

Names and Identifiers

• Benzopyrene, butoxy-
• 8-butoxybenzo[e]pyrene
• 1-Butoxybenzo[e]pyrene
• 89963-32-6
• DTXSID10756127

• Inchi： 1S/C24H20O/c1-2-3-15-25-21-14-13-17-12-11-16-7-6-10-19-18-8-4-5-9-20(18)24(21)23(17)22(16)19/h4-14H,2-3,15H2,1H3
• InChI Key： AUCHOJIFPAVKEG-UHFFFAOYSA-N
• SMILES： O(CCCC)C1C=CC2=CC=C3C=CC=C4C5C=CC=CC=5C=1C2=C43

Computed Properties

• Exact Mass: 324.151415257g/mol
• Monoisotopic Mass: 324.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 9.2Ų